1-[2-(4-Methoxyphenyl)-2-oxoethyl]pyridinium iodide

• IUPAC Name: 1-(4-methoxyphenyl)-2-pyridin-1-ium-1-ylethanone;iodide
• InChI: InChI=1S/C14H14NO2.HI/c1-17-13-7-5-12(6-8-13)14(16)11-15-9-3-2-4-10-15;/h2-10H,11H2,1H3;1H/q+1;/p-1
• InChI Key: ZWIJFIPSOZQPHL-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C[N+]2=CC=CC=C2.[I-]
• Molecular Formula: C14H14INO2
• DSSTOX Substance ID: DTXSID60377588
• Molecular Weight: 355.17 g/mol
• CAS RN: 7596-36-3

Description

“1-[2-(4-Methoxyphenyl)-2-oxoethyl]pyridinium iodide” is a chemical compound with the molecular formula C14H14INO2. It is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Crystal Structure Studies

The crystal structure of derivatives similar to 1-[2-(4-Methoxyphenyl)-2-oxoethyl]pyridinium iodide has been extensively studied. One such study focused on the modification of 4-cyano-N-[2-(p-methoxyphenyl)ethyl]pyridinium iodide. This study revealed that the molecule is gauche about the central CC bond, with a significant dihedral angle, indicating intricate structural characteristics (Dik‐Edixhoven & Stam, 2010).

Interaction with Other Compounds

Research into the interaction of various substituted pyridinium iodides with other molecules has been conducted. For instance, one study showed how different pyridinium iodides, including 1-Methyl-2-[4-phenyl-6-(pyridinium-2-yl)pyridin-2-yl]pyridinium diperchlorate, form crystalline complexes, revealing significant insights into molecular interactions and structures (Schulz et al., 2004).

Chemical Reactions and Synthesis

The chemical behavior of pyridinium salts, including reactions with aliphatic amines, has been studied. For example, the reaction of 4-methoxybenzylideneiminium salts with methylamine leads to the replacement of the MeO group, showcasing the reactivity of these compounds (Blokhin et al., 1990).

Catalytic Applications

Certain pyridinium salts have been used as catalysts in chemical synthesis. An example is the use of 1-(carboxymethyl)pyridinium iodide for the efficient synthesis of pyranopyrazole derivatives, demonstrating the potential of pyridinium salts in catalytic applications (Moosavi‐Zare et al., 2016).

Surface Interaction and Self-Assembly Studies

Research on the surface interaction and self-assembly of pyridinium salts with organic dyes has been conducted. This includes studying the interaction of substituted pyridinium iodides with cyclodextrins, revealing important aspects of molecular assembly and surface interactions (Ivanova et al., 2010).

Kinetic and Structural Analyses

Kinetic studies on pyridinium salts, such as the kinetic determination of pyridinium derivatives, have provided insights into the reaction mechanisms and properties of these compounds. This includes the analysis of pyridinium–metal iodide complexes for nonlinear optical materials (Milovanović & Čakar, 1990), (Glavcheva et al., 2004).